Cas no 2229336-51-8 (3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine)

• Product Name: 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine
• CAS No: 2229336-51-8
• MF: C₁₁H₂₁N₃S
• MW: 227.369540929794
• CID: 6100372
• PubChem ID: 165679198
• Update Time: 2025-10-30

3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine
• EN300-1735118
• 2229336-51-8
• 3-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine

• Inchi： 1S/C11H21N3S/c1-11(2,8-12)5-10-13-6-9(15-10)7-14(3)4/h6H,5,7-8,12H2,1-4H3
• InChI Key： FRNGAAWAFALCSS-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CC(C)(C)CN)CN(C)C

Computed Properties

• Exact Mass: 227.14561886g/mol
• Monoisotopic Mass: 227.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine

Comprehensive Overview of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229336-51-8)

The compound 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229336-51-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive thiazole core and dimethylamino functional groups, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its role as a bioactive scaffold, which could pave the way for novel treatments targeting neurological and metabolic disorders.

In recent years, the demand for small-molecule modulators with high specificity has surged, driven by advancements in precision medicine and personalized therapeutics. The structural features of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine make it a promising candidate for further exploration. Its thiazole ring is known for its electron-rich properties, which can enhance binding affinity to biological targets, while the dimethylpropan-1-amine moiety contributes to improved solubility and bioavailability.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for this compound. Researchers have developed efficient methods to synthesize 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine, often involving multi-step reactions that optimize yield and purity. These synthetic routes are critical for scaling up production and ensuring consistency in research applications. Additionally, the compound's stability under various conditions is a key consideration for its potential use in pharmaceutical formulations.

The growing interest in neuroprotective agents has also brought CAS No. 2229336-51-8 into the spotlight. Preliminary studies suggest that its unique structure may interact with neurotransmitter systems, offering potential benefits for conditions such as cognitive decline and mood disorders. This aligns with the broader trend of exploring multi-target therapeutics, where compounds like this one could address complex diseases through synergistic mechanisms.

From a drug development perspective, the pharmacokinetic properties of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine are under rigorous investigation. Its blood-brain barrier permeability and metabolic stability are particularly noteworthy, as these factors determine its suitability for central nervous system (CNS) applications. Furthermore, the compound's low toxicity profile in early-stage studies highlights its potential for further preclinical evaluation.

In the context of green chemistry, researchers are also exploring sustainable synthesis methods for this compound. The integration of catalytic processes and renewable solvents aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing. This approach not only enhances the compound's appeal but also addresses the increasing demand for eco-friendly drug discovery practices.

As the scientific community continues to unravel the potential of 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine, its applications may extend beyond therapeutics. For instance, its chelating properties could be leveraged in materials science, particularly in the development of functionalized polymers and catalysts. Such interdisciplinary applications underscore the versatility of this compound and its relevance to cutting-edge research.

In conclusion, 3-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-dimethylpropan-1-amine (CAS No. 2229336-51-8) represents a fascinating area of study with broad implications for medicine and beyond. Its unique structure, combined with its promising biological activity, positions it as a valuable asset in the quest for innovative solutions to global health challenges. Future research will undoubtedly shed more light on its full potential, making it a compound to watch in the coming years.